Cas no 139304-24-8 (Alanine,N,N'-[methylenebis[1-(1-methylethyl)-1H-pyrazole-4,5-diyl]]bis[2-methyl-)

• Product Name: Alanine,N,N'-[methylenebis[1-(1-methylethyl)-1H-pyrazole-4,5-diyl]]bis[2-methyl-
• CAS No: 139304-24-8
• MF: C₂₁H₃₄N₆O₄
• MW: 434.532464504242
• CID: 1266570
• Update Time: 2024-08-03

Alanine,N,N'-[methylenebis[1-(1-methylethyl)-1H-pyrazole-4,5-diyl]]bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• Alanine,N,N'-[methylenebis[1-(1-methylethyl)-1H-pyrazole-4,5-diyl]]bis[2-methyl-
• Alanine, N,N'-[methylenebis[1-(1-methylethyl)-1H-pyrazole-4,5-diyl]]bis[2-methyl- (9CI)

• Inchi： 1S/C21H34N6O4/c1-12(2)26-16(24-20(5,6)18(28)29)14(10-22-26)9-15-11-23-27(13(3)4)17(15)25-21(7,8)19(30)31/h10-13,24-25H,9H2,1-8H3,(H,28,29)(H,30,31)
• InChI Key： UMGHQECWNSFANO-UHFFFAOYSA-N
• SMILES： N(C1N(N=CC=1CC1C=NN(C=1NC(C)(C)C(=O)O)C(C)C)C(C)C)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 434.26442

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 686.9±55.0 °C(Predicted)
• PSA: 134.3
• pka: 3.89±0.10(Predicted)